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Compound of Interest

Compound Name: 8,8"-Biskoenigine

Cat. No.: B13419702

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides crucial safety protocols
and logistical plans for 8,8"-Biskoenigine, a dimeric carbazole alkaloid. Due to the limited
availability of a specific Safety Data Sheet (SDS) for 8,8"-Biskoenigine, the following guidance
is based on safety information for carbazole, a structurally related compound, and general best
practices for handling powdered chemicals of unknown toxicity.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 8,8"-Biskoenigine and the
related compound Carbazole is provided below.

Property 8,8"-Biskoenigine Carbazole

CAS Number 477890-82-7 86-74-8
Molecular Formula CssH36N206 C12H9oN
Appearance Not specified (likely a solid) Off-white solid
Molecular Weight 616.7 g/mol 167.21 g/mol
Solubility Not specified Insoluble in water
Purity Min. 95% >95%
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Personal Protective Equipment (PPE)

Given the unknown toxicity of 8,8"-Biskoenigine, it is essential to treat it as a hazardous
substance. The following personal protective equipment is mandatory when handling this

compound.
. . Specifications and
PPE Category Required Equipment
Procedures
Must be greater than 0.11 mm
Hand Protection Nitrile rubber gloves thick with a breakthrough time

of more than 480 minutes.[1]

Should meet EN 166 or OSHA
) Safety goggles with side 29 CFR 1910.133 standards.
Eye/Face Protection ) )
protection [2] A face shield may be

required for splash hazards.

A Nomex® laboratory coat with
Skin and Body Protection Laboratory coat long sleeves, fully buttoned, is
recommended.

Required when handling the
) ) ] ] powder outside of a certified
Respiratory Protection N95 or higher-rated respirator )
chemical fume hood to prevent

inhalation of dust particles.[3]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b13419702?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-9752-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODc2NDV8YXBwbGljYXRpb24vcGRmfGFESXpMMmhsTWk4NU1UYzRORFV6T1RNME1URXdMMU5FUWw4NU56VXlYMGxGWDBWT0xuQmtaZ3w0YjRiMzE5ODI4MzNkMzU2YTExNTIyMDliNzU1MmJlYTEwZmQ2ZDMxODUxMjI5MjM2NmM3MjU5YzEwYzk4NWU2
https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13419702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Handling

Post-Handling
Y

Gecontaminate all surfaces with an appropriate solvera

;

Gispose of all contaminated materials as hazardous wasta

Gemove PPE in the correct ordeD

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 8,8"-Biskoenigine.
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Disposal Plan

Proper disposal of 8,8"-Biskoenigine and any contaminated materials is crucial to prevent
environmental contamination and potential harm to others.

¢ Solid Waste: All solid waste, including contaminated gloves, wipes, and containers, should
be placed in a clearly labeled hazardous waste container.

« Liquid Waste: Solutions containing 8,8"-Biskoenigine should be collected in a designated,
sealed hazardous waste container. Do not dispose of this chemical down the drain.

o Disposal Method: All waste must be disposed of through a licensed hazardous waste
management company. Follow all local, state, and federal regulations for chemical waste
disposal.

Experimental Protocols: Extraction of Carbazole
Alkaloids

While a specific protocol for an experiment using 8,8"-Biskoenigine is not available, the
following is a general method for the extraction of carbazole alkaloids from Murraya koenigii,
the plant from which 8,8"-Biskoenigine is isolated.

e Drying and Powdering: Dry the leaves of Murraya koenigii and grind them into a fine powder.

o Solvent Extraction: Macerate or reflux the powdered plant material with methanol or ethanol
for several hours.

o Concentration: Filter the extract and concentrate it using a rotary evaporator.
» Acid-Base Extraction:

o Acidify the concentrated extract with dilute HCI to protonate the alkaloids, making them
water-soluble.

o Wash with an organic solvent (e.g., hexane) to remove non-alkaloidal impurities.

o Basify the aqueous layer with a base like NaOH or NH4OH to deprotonate the alkaloids.
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o Extract the free alkaloids with an organic solvent such as chloroform or dichloromethane.

« |solation: Evaporate the organic solvent to obtain the crude alkaloid mixture. Further
purification can be achieved using techniques like column chromatography or HPLC.

Signaling Pathways

Carbazole alkaloids isolated from Murraya koenigii have been shown to induce apoptosis and
are implicated in various signaling pathways.
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Caption: Carbazole alkaloids can induce apoptosis via the mitochondrial pathway.
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Key Breast Cancer-Related Signaling Pathways
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Caption: Phytochemicals from Murraya koenigii are involved in key cancer-related signaling
pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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